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Compound of Interest

Compound Name: Stannous octoate

Cat. No.: B1220952

An In-Depth Technical Guide to Stannous Octoate

Introduction

Stannous octoate, also known as tin(ll) 2-ethylhexanoate or tin octoate, is an organotin
compound with significant industrial and research applications.[1] It is a highly efficient catalyst,
primarily utilized in the production of polyurethanes and the ring-opening polymerization (ROP)
of cyclic esters to synthesize biodegradable polymers.[1][2] Its versatility, high catalytic activity,
and relatively manageable toxicity profile make it a critical component in the manufacturing of
materials ranging from flexible foams to advanced biomedical devices and drug delivery
systems.[1] This guide provides a comprehensive overview of its chemical properties,
synthesis, mechanisms of action, and key applications, with a focus on its relevance to
researchers and professionals in drug development.

Chemical and Physical Properties

Stannous octoate is the 2-ethylhexanoate salt of tin in the +2 oxidation state.[1] It is a clear,
colorless to light-yellow liquid at room temperature, a coloration that can arise from impurities
or the oxidation of Sn(ll) to Sn(IV).[1][3] It is soluble in organic solvents but degrades in water.

[3]14]
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Property Value References
CAS Number 301-10-0 [L]51617i8]
Molecular Formula C16H3004Sn [11[31[617118]
Molecular Weight 405.12 g/mol [1]61[8]
Tin(ll) 2-ethylhexanoate, Tin
Synonyms octoate, Stannous 2- [1]
ethylhexanoate
Clear colorless to light
Appearance S [11[3]
yellowish liquid/paste
Density 1.251 g/mL at 25 °C [11[3114]
Melting Point <-20°C [4]
Boiling Point > 200 °C [4]
Refractive Index n20/D 1.493 [1114]
Flash Point >110°C [4]

Synthesis of Stannous Octoate

Several methods exist for the synthesis of stannous octoate. The most common approaches

involve the reaction of a tin(ll) source with 2-ethylhexanoic acid (or its salt).

Common Synthesis Routes

e From Stannous Oxide: A direct and efficient method involves the reaction of stannous oxide
with 2-ethylhexanoic acid.[3][5]

o Metathesis Reaction: This route involves reacting 2-ethylhexanoic acid with a base like

sodium hydroxide to form sodium 2-ethylhexanoate. This intermediate then undergoes a

reaction with a tin(Il) salt, such as stannous chloride.[1]

e Pressurized Reaction: Stannous octoate can be prepared by reacting isocaprylic acid (an

isomer of 2-ethylhexanoic acid), pure tin, and water in a closed container under heat and
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pressure.[9]

Experimental Protocol: Synthesis from Stannous Oxide

This protocol is based on the direct reaction between stannous oxide and 2-ethylhexanoic acid.
[10]

Materials:

Stannous oxide (SnO)
2-ethylhexanoic acid (isooctanoic acid)

Reaction kettle equipped with a stirrer, vacuum pump, and heating mantle

Procedure:

Charge the reaction kettle with stannous oxide and 2-ethylhexanoic acid. The typical molar
ratio is approximately 1:2 to 1:5 (SnO to acid).[10]

Begin stirring the mixture to ensure homogeneity.
Apply vacuum to the system.
Heat the reaction mixture to 115-130 °C to initiate a dehydration reaction.[10]

Maintain the temperature and continue the reaction until water ceases to be evolved as a
fraction.

After the initial dehydration phase, continue the reaction for an additional 2—3 hours to
ensure completion.[10]

Cool the reaction mixture.

The resulting product, stannous octoate, is then purified by cold filtration to yield the final
product.[10]

Synthesis Workflow Diagram "dot
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// Node Definitions Reactants [label="Reactants:\nStannous Oxide (SnO)\n2-Ethylhexanoic
Acid", fillcolor="#F1F3F4", fontcolor="#202124"]; Reactor [label="Reaction Kettle",
shape=cylinder, fillcolor="#F1F3F4", fontcolor="#202124"]; Conditions [label="Reaction
Conditions:\n- Stirring\n- Vacuum\n- Heat (115-130°C)", shape=note, fillcolor="#FFFFFF",
fontcolor="#202124"]; Dehydration [label="Dehydration Reaction\n(Water Removal)",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; Completion [label="Continued Reaction\n(2-3
hours)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Cooling [label="Cooling",
fillcolor="#FBBCO05", fontcolor="#202124"]; Filtration [label="Cold Filtration",
fillcolor="#34A853", fontcolor="#FFFFFF"]; Product [label="Final Product:\nStannous
Octoate", shape=box3d, fillcolor="#EA4335", fontcolor="#FFFFFF"];

I/l Edges Reactants -> Reactor; Conditions -> Reactor [style=dashed]; Reactor -> Dehydration;
Dehydration -> Completion; Completion -> Cooling; Cooling -> Filtration; Filtration -> Product; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [stannous octoate CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220952#stannous-octoate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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